Cas no 1158749-82-6 (6-methyl-1,6-diazaspiro[3.4]octane)

• Product Name: 6-methyl-1,6-diazaspiro[3.4]octane
• CAS No: 1158749-82-6
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD12406512
• CID: 831964
• Update Time: 2026-04-29

6-methyl-1,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazaspiro[3.4]octane, 6-Methyl-
• 6-Methyl-1,6-diazaspiro[3.4]octane
• 6-Methyl-1,6-diaza-spiro[3.4]octane
• 6-methyl-1,6-diazaspiro[3.4]octane

• MDL： MFCD12406512
• Inchi： InChI=1S/C7H14N2/c1-9-5-3-7(6-9)2-4-8-7/h8H,2-6H2,1H3
• InChI Key： SLWQLQJAJSUMNW-UHFFFAOYSA-N
• SMILES： CN1CCC2(CCN2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Additional information on 6-methyl-1,6-diazaspiro[3.4]octane

Comprehensive Overview of 6-methyl-1,6-diazaspiro[3.4]octane (CAS No. 1158749-82-6): Properties, Applications, and Research Insights

6-methyl-1,6-diazaspiro[3.4]octane (CAS No. 1158749-82-6) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrogen-containing heterocycle features a spiro[3.4]octane core, which contributes to its three-dimensional complexity and makes it a valuable scaffold for drug discovery. The presence of two nitrogen atoms in its diazaspiro structure enhances its potential as a bioisostere for flat aromatic systems, addressing modern challenges in optimizing drug-like properties.

Recent studies highlight the growing demand for spirocyclic compounds like 6-methyl-1,6-diazaspiro[3.4]octane due to their ability to improve solubility, metabolic stability, and target selectivity in small-molecule therapeutics. Researchers frequently search for "spirocyclic building blocks for medicinal chemistry" or "synthetic routes to diazaspiro compounds," reflecting the compound's relevance in fragment-based drug design. Its methyl-substituted variant (CAS No. 1158749-82-6) offers additional steric modulation, making it particularly useful in kinase inhibitor development and GPCR-targeted therapies.

The synthesis of 6-methyl-1,6-diazaspiro[3.4]octane typically involves ring-closing strategies such as intramolecular cyclizations or multicomponent reactions. Analytical techniques like HPLC purity analysis and NMR spectroscopy confirm its structural integrity, while computational studies explore its conformational preferences—a hot topic in "3D molecular design for CNS drugs" discussions. The compound's logP and pKa values are critical parameters for researchers investigating "blood-brain barrier permeability enhancers."

Beyond pharmaceuticals, 6-methyl-1,6-diazaspiro[3.4]octane shows promise in catalysis and material science, with patents disclosing its use in ligand design for transition metal complexes. Its spiro-conformation reduces symmetry, enabling chiral applications—a feature driving searches for "asymmetric synthesis with spiroamines." Environmental considerations are also addressed through studies on its biodegradation pathways, aligning with trends in "green chemistry metrics for heterocycles."

Ongoing research explores structure-activity relationships (SAR) of derivatives, particularly in neuroinflammatory targets and antiviral agents. The compound's scaffold hopping potential makes it a frequent subject in "AI-driven molecular generation" studies, where its vector-based representations help train machine learning models. Safety data sheets emphasize standard laboratory handling procedures, though it is not classified as hazardous under current regulations.

In summary, 6-methyl-1,6-diazaspiro[3.4]octane (CAS No. 1158749-82-6) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span from preclinical drug candidates to smart materials, with research continuously uncovering new dimensions of its functionality—making it a compelling subject for both academic and industrial investigations.